Cas no 1204475-86-4 (1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid)
1204475-86-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
CAS No:1204475-86-4
MF:C9H6N2O4
MW:206.154942035675
CID:835322
Update Time:2026-04-29
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid
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- Inchi: InChI=1S/C9H6N2O4/c12-8(13)5-4-2-1-3-10-7(4)11-6(5)9(14)15/h1-3H,(H,10,11)(H,12,13)(H,14,15)
- InChI Key: JAUCWBBRMXGDBE-UHFFFAOYSA-N
- SMILES: C1=CC2=C(N=C1)NC(=C2C(=O)O)C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
1H-Pyrrolo[2,3-b]pyridine-2,3-dicarboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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